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Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in the

production and quality control of radiopharmaceuticals.

Purpose: This document provides a detailed protocol for determining the radionuclidic purity of

Strontium-82 (Sr-82) using high-resolution gamma-ray spectroscopy. Sr-82 is the parent

radionuclide in the Sr-82/Rubidium-82 (Rb-82) generator system, which is widely used for

Positron Emission Tomography (PET) myocardial perfusion imaging.[1] Ensuring the purity of

Sr-82 is critical to prevent unnecessary radiation dose to patients from long-lived impurities.[2]

Principle of the Method
Gamma-ray spectroscopy is a non-destructive analytical technique used to identify and

quantify gamma-emitting radionuclides.[3] Each radionuclide has a unique decay scheme,

emitting gamma rays at characteristic energies. By measuring the energy spectrum of a

sample, the constituent radionuclides can be identified and their activities calculated.

For Sr-82, which decays via electron capture and does not emit significant gamma rays itself,

its purity and activity are typically determined by measuring the gamma emissions from its

short-lived daughter, Rb-82 (Half-life: ~75 seconds), after secular equilibrium has been

established.[4][5] The primary emissions from the Sr-82/Rb-82 system are the 511 keV photons

from positron-electron annihilation and a prominent 776.5 keV gamma ray from Rb-82 decay.[5]

[6]
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The primary radionuclidic impurity of concern is Strontium-85 (Sr-85), which is often co-

produced during the manufacturing process of Sr-82.[2][4] Other potential impurities may

include Rubidium-83 (Rb-83) and Rubidium-84 (Rb-84).[5] Gamma spectroscopy allows for the

detection and quantification of these impurities by identifying their unique gamma-ray

photopeaks.

Key Decay Characteristics and Purity Specifications
The successful identification of Sr-82 and its impurities relies on understanding their decay

characteristics.

Table 1: Decay Characteristics of Sr-82, Rb-82, and Common Impurities

Radionuclide Half-Life Decay Mode
Key Gamma
Energies (keV)

Strontium-82 (Sr-82) 25.35 days[7][8]
Electron Capture
(EC)

Assayed via Rb-82
daughter

Rubidium-82 (Rb-82) 1.273 minutes[6]
β+ (95.5%), EC

(4.5%)

511.0 (Annihilation),

776.5

Strontium-85 (Sr-85) 64.85 days[7] Electron Capture (EC) 514.0

Rubidium-83 (Rb-83) 86.2 days Electron Capture (EC) 520.4, 529.6, 552.6

| Rubidium-84 (Rb-84) | 32.9 days | EC, β+, β- | 881.6 |

Radionuclidic purity is critical for patient safety. Regulatory bodies and pharmacopoeias define

strict limits for impurities in Sr-82/Rb-82 generators.

Table 2: Typical Radionuclidic Purity Specifications for Sr-82/Rb-82 Generators

Impurity Limit at Elution Time Reference

Strontium-82 (Sr-82) ≤ 0.02 µCi per mCi Rb-82 [1][9]

Strontium-85 (Sr-85) ≤ 0.2 µCi per mCi Rb-82 [1][9]
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| All other gamma emitters | ≤ 0.01 mCi per mCi Sr-82 |[5] |

Instrumentation and Materials
High-Purity Germanium (HPGe) Detector: Coaxial type, with high resolution (e.g., <2.0 keV

FWHM at 1332.5 keV) and high efficiency.

Lead Shielding: To reduce background radiation.

Multichannel Analyzer (MCA): With associated electronics (amplifier, ADC).[10]

Gamma Spectroscopy Software: For data acquisition and analysis.

Calibrated Radioactive Sources: Multi-gamma point source (e.g., ¹⁵²Eu, ¹³³Ba) for energy and

efficiency calibration.

Sample Vials: Of a consistent and reproducible geometry (e.g., 20 mL glass vials).

Sr-82 Sample: Solution of Strontium Chloride in dilute HCl.[5]

Experimental Protocol
The following protocol outlines the steps for performing a radionuclidic purity analysis of an Sr-

82 sample.

System Setup and Calibration
Energy Calibration:

Place a calibrated multi-gamma source (e.g., ¹⁵²Eu) at a fixed distance from the HPGe

detector.

Acquire a spectrum for a sufficient duration to obtain well-defined photopeaks across the

energy range of interest (approx. 60 keV to 2000 keV).[3]

Using the spectroscopy software, perform an energy calibration by fitting a polynomial

function to the known gamma-ray energies of the source versus the channel number of

the corresponding photopeaks.
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Efficiency Calibration:

Using the same geometry as the energy calibration, acquire a spectrum from the

calibrated source.

The software will use the known activities and branching ratios of the calibration source's

gamma emissions to generate an efficiency curve (detector efficiency vs. gamma-ray

energy). This curve is crucial for calculating the activity of unknown radionuclides.

Sample Preparation and Measurement
Sample Preparation:

Pipette a precise, known volume of the Sr-82 solution into a standard sample vial.

Seal the vial. For accurate assay of Sr-82 via its Rb-82 daughter, the sample should be

allowed to stand for at least 2 hours to ensure secular equilibrium is reached.

Background Measurement:

Place an empty, identical vial in the detector shield.

Acquire a background spectrum for a duration at least as long as the planned sample

count time. This spectrum will be subtracted from the sample spectrum to account for

environmental radiation.

Sample Acquisition:

Replace the empty vial with the prepared Sr-82 sample, ensuring the geometry is identical

to the calibration setup.

Acquire the gamma-ray spectrum. The counting time should be long enough to achieve

adequate statistical significance for the peaks of any potential impurities.

Data Analysis and Purity Calculation
Spectrum Analysis:
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Perform a background subtraction on the acquired sample spectrum.

Identify the prominent photopeaks. The spectrum should be dominated by the 511.0 keV

annihilation peak and the 776.5 keV peak from the Rb-82 daughter.[6]

Carefully examine the spectrum for other peaks. Specifically, search for the 514.0 keV

peak of Sr-85. Note that this peak is very close to the 511.0 keV annihilation peak and

requires a high-resolution detector to resolve.

Search for other potential impurities listed in Table 1 at their respective energies.

Activity Calculation:

For each identified photopeak (of the primary nuclide and impurities), calculate the activity

(A) using the following formula:

A (Bq) = Net Peak Area / (t × ε × Iγ)

Where:

Net Peak Area: Total counts in the photopeak minus background.

t: Acquisition live time in seconds.

ε: Detector efficiency at the peak energy (from the calibration curve).

Iγ: Branching ratio (gamma-ray intensity) for the specific emission.

Radionuclidic Purity Calculation:

Calculate the activity of Sr-82 based on the activity of the 776.5 keV peak of its Rb-82

daughter (assuming equilibrium).
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Calculate the activity of each identified impurity radionuclide.

Express the radionuclidic purity as the ratio of the impurity activity to the Sr-82 activity,

typically in units of µCi/mCi or as a percentage.

Compare the results against the specifications outlined in Table 2.

Visualizations
Sr-82 Decay Pathway
The decay of Strontium-82 to stable Krypton-82 is a two-step process, which forms the basis

of the Sr-82/Rb-82 generator.
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Diagram 1: Simplified decay scheme of Strontium-82 to stable Krypton-82.
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Gamma Spectroscopy Workflow for Sr-82 Purity
The logical flow for determining radionuclidic purity follows a standardized procedure from

calibration to final reporting.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1233234?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

